Cas no 35005-30-2 (Methyl 4-(2-methoxy-2-oxoethoxy)benzoate)
35005-30-2 structure
Product Name:Methyl 4-(2-methoxy-2-oxoethoxy)benzoate
CAS No:35005-30-2
MF:C11H12O5
MW:224.209983825684
MDL:MFCD03714432
CID:292598
PubChem ID:887006
Update Time:2025-04-19
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(2-methoxy-2-oxoethoxy)-, methyl ester
- methyl 4-(2-methoxy-2-oxoethoxy)benzoate
- DTXSID90358320
- 4-Methoxycarbonylmethoxy-benzoic acid, methyl ester
- MLS000062957
- SMR000071644
- CS-0320279
- CHEMBL1399324
- HMS2361C12
- LS-07633
- MFCD03714432
- 4-Methoxycarbonylmethoxy-benzoic Acid Methyl Ester
- SCHEMBL4262664
- AKOS003349332
- 35005-30-2
- methyl4-(2-methoxy-2-oxoethoxy)benzoate
- Methyl 4-(2-methoxy-2-oxoethoxy)benzoate
-
- MDL: MFCD03714432
- Inchi: 1S/C11H12O5/c1-14-10(12)7-16-9-5-3-8(4-6-9)11(13)15-2/h3-6H,7H2,1-2H3
- InChI Key: KNKLWCHCJYAQKD-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M129695-500mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M129695-1000mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M129695-2000mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 2g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB414408-500 mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 500MG |
€165.80 | 2023-01-14 | ||
| abcr | AB414408-1 g |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 1g |
€197.30 | 2023-04-24 | ||
| abcr | AB414408-500mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate; . |
35005-30-2 | 500mg |
€173.00 | 2025-02-15 | ||
| abcr | AB414408-1g |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate; . |
35005-30-2 | 1g |
€197.00 | 2025-02-15 | ||
| A2B Chem LLC | AD47697-500mg |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | >95% | 500mg |
$384.00 | 2023-12-30 | |
| A2B Chem LLC | AD47697-1g |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AD47697-5g |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate |
35005-30-2 | 95% | 5g |
$510.00 | 2024-04-20 |
Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
35005-30-2 (Methyl 4-(2-methoxy-2-oxoethoxy)benzoate) Related Products
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- 139194-18-6(Benzoic acid, 3-[2-(4-methylphenoxy)-2-oxoethoxy]-, 4-methylphenyl ester)
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- 124064-21-7(Benzoic acid, 4-(2-oxoethoxy)-, methyl ester)
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